Cas no 885594-32-1 (3-PIPERIDINEMETHANAMINE, 1-(1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)-)

• Product Name: 3-PIPERIDINEMETHANAMINE, 1-(1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)-
• CAS No: 885594-32-1
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 3297716
• Update Time: 2025-04-21

3-PIPERIDINEMETHANAMINE, 1-(1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)- Chemical and Physical Properties

Names and Identifiers

• 3-PIPERIDINEMETHANAMINE, 1-(1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)-
• 3-Piperidinemethanamine, 1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-

• Inchi： 1S/C12H17N5/c13-6-9-2-1-5-17(7-9)12-10-3-4-14-11(10)15-8-16-12/h3-4,8-9H,1-2,5-7,13H2,(H,14,15,16)
• InChI Key： RHCUYMJXJPFWAA-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3NC=CC3=2)CCCC(CN)C1

Computed Properties

• Exact Mass: 231.148
• Monoisotopic Mass: 231.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2